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Compound of Interest

Adenylosuccinic acid
Compound Name: ,
tetraammonium

cat. No.: B15572690

Adenylosuccinic Acid Tetraammonium: A
Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of adenylosuccinic acid tetraammonium, an important intermediate in purine
nucleotide metabolism. This document summarizes available quantitative data, outlines key
experimental methodologies, and visualizes its role in biochemical pathways to support
ongoing research and development efforts.

Chemical and Physical Properties

Adenylosuccinic acid tetraammonium presents as a crystalline solid.[1] While extensive
experimental data for the tetraammonium salt is not readily available in public literature, the
following tables summarize the known quantitative and qualitative properties.
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Identifier Value Source

N-[9-(5-O-phosphono-f3-D-

ribofuranosyl)-9H-purin-6-yl]-L-
Chemical Name ] .y) P )_/] [1]

aspartic acid, tetraammonium

salt

Adenylosuccinate
tetraammonium, Aspartyl

Synonyms _ [2]
adenylate tetraammonium,

Succinyl AMP tetraammonium

Molecular Formula C14H14Ns5011P ¢ 4NHa4 [1]

Molecular Weight 531.42 g/mol [2][3]
Appearance Crystalline solid [1]

Property Value Conditions Source
Solubility 10 mg/mL In PBS (pH 7.2) [1]
Storage Temperature -20°C [1]

Amax 214, 268 nm [1]

Note: Experimental values for melting point, boiling point, and pKa for adenylosuccinic acid
tetraammonium are not readily available in the reviewed literature.

Role in the Purine Nucleotide Cycle

Adenylosuccinic acid is a key intermediate in the purine nucleotide cycle, a metabolic pathway
crucial for the regulation of adenine nucleotide levels and the production of fumarate, which
links this cycle to the citric acid cycle.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.medchemexpress.com/adenylosuccinic-acid-tetraammonium.html
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.medchemexpress.com/adenylosuccinic-acid-tetraammonium.html
https://www.medkoo.com/products/47263
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.benchchem.com/product/b15572690?utm_src=pdf-body
https://www.benchchem.com/product/b15572690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

AMP
Deaminase

Inosine Monophosphate (IMP)

Adenylosuccinate

Inputs

Aspartate

GTP

Adenosine Monophosphate (AMP)

Adenylosuccinate
Lyase

Adenylosuccinic Acid
(S-AMP)

________

Outeuts

GDP

Click to download full resolution via product page

Caption: The Purine Nucleotide Cycle showing the role of Adenylosuccinic Acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and specific biological assays involving

adenylosuccinic acid tetraammonium are not extensively detailed in publicly available

literature. The following sections provide an overview of the methodologies based on available

information.

Synthesis of Adenylosuccinic Acid Tetraammonium

A reported synthesis of adenylosuccinic acid results in its isolation as the ammonium salt.

While a step-by-step protocol is not available, the general workflow can be visualized as

follows:
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Caption: General workflow for the synthesis of Adenylosuccinic Acid.

Patch-Clamp Assay for Non-Selective Cation Channels

Adenylosuccinic acid (10 uM) has been shown to inhibit calcium-induced activation of non-
selective cation channels in isolated rat brown adipocytes.[1][3] A general protocol for such an
experiment would involve the following steps.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15572690?utm_src=pdf-body-img
https://www.caymanchem.com/product/34334/adenylosuccinic-acid-ammonium-salt
https://www.medkoo.com/products/47263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology Overview:
o Cell Preparation: Isolate brown adipocytes from rat tissue.

» Electrode Preparation: Fabricate and fire-polish borosilicate glass pipettes to an appropriate
resistance. Fill the pipette with an internal solution containing adenylosuccinic acid at the
desired concentration (e.g., 10 uM).

e Recording: Establish a gigaohm seal between the patch pipette and the cell membrane.
Record whole-cell currents in response to voltage ramps or steps in the presence and
absence of extracellular calcium to assess the inhibitory effect of adenylosuccinic acid on
calcium-activated non-selective cation channels.

Note: The specific composition of the internal and external solutions, as well as the precise
voltage protocols used in the cited study, are not detailed in the available literature.

Glucose-Induced Insulin Exocytosis Assay

Adenylosuccinic acid (10 uM) has been demonstrated to increase glucose-induced insulin
exocytosis in INS-1 832/13 insulinoma cells.[1][3] The general procedure for this type of assay
is outlined below.

Methodology Overview:
e Cell Culture: Culture INS-1 832/13 cells under standard conditions.
e Pre-incubation: Prior to the assay, pre-incubate the cells in a low-glucose buffer.

» Stimulation: Incubate the cells with a high-glucose buffer in the presence or absence of 10
MM adenylosuccinic acid.

o Sample Collection: Collect the supernatant at specified time points.

¢ Insulin Quantification: Measure the insulin concentration in the collected samples using a
suitable method, such as an ELISA or radioimmunoassay.

Note: The exact buffer compositions, incubation times, and specific methods for insulin
quantification from the original experiment are not provided in the accessible literature.
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This technical guide provides a summary of the currently available information on the chemical
and physical properties of adenylosuccinic acid tetraammonium. Further detailed
experimental data would require access to the full-text versions of the cited scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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